Cas no 72578-53-1 (2-amino-4,5-dimethyl-1-(4-methylphenyl)-1H-pyrrole-3-carbonitrile)
72578-53-1 structure
Product Name:2-amino-4,5-dimethyl-1-(4-methylphenyl)-1H-pyrrole-3-carbonitrile
CAS No:72578-53-1
MF:C14H15N3
MW:225.289002656937
CID:573732
PubChem ID:4962111
Update Time:2025-04-19
2-amino-4,5-dimethyl-1-(4-methylphenyl)-1H-pyrrole-3-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-Amino-4,5-dimethyl-1-(p-tolyl)-1H-pyrrole-3-carbonitrile
- 1H-Pyrrole-3-carbonitrile,2-amino-4,5-dimethyl-1-(4-methylphenyl)-
- 2-AMINO-4,5-DIMETHYL-1-(4-METHYLPHENYL)-1H-PYRROLE-3-CARBONITRILE
- 2-amino-4,5-dimethyl-1-(4-methylphenyl)pyrrole-3-carbonitrile
- AC1NLQ4T
- AC1Q2DMH
- AG-G-85943
- CTK5D6525
- HMS1789C03
- MolPort-002-468-687
- (S)-tetrahydrofuran-3-amine?hydrochloride
- SCHEMBL11345308
- EN300-12873
- CS-0305168
- SR-01000065930-1
- AKOS008987675
- SR-01000065930
- DTXSID50407005
- 72578-53-1
- 2-amino-4,5-dimethyl-1-(4-methylphenyl)-1H-pyrrole-3-carbonitrile
-
- Inchi: 1S/C14H15N3/c1-9-4-6-12(7-5-9)17-11(3)10(2)13(8-15)14(17)16/h4-7H,16H2,1-3H3
- InChI Key: CKZLVEXRYOVMGT-UHFFFAOYSA-N
- SMILES: N1(C2C=CC(C)=CC=2)C(=C(C#N)C(C)=C1C)N
Computed Properties
- Exact Mass: 225.12675
- Monoisotopic Mass: 225.126597491g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 311
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 54.7Ų
Experimental Properties
- Density: 1.11
- Boiling Point: 433.3°C at 760 mmHg
- Flash Point: 215.9°C
- Refractive Index: 1.598
- PSA: 54.74
2-amino-4,5-dimethyl-1-(4-methylphenyl)-1H-pyrrole-3-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-12873-0.05g |
2-amino-4,5-dimethyl-1-(4-methylphenyl)-1H-pyrrole-3-carbonitrile |
72578-53-1 | 0.05g |
$64.0 | 2023-02-09 | ||
| Enamine | EN300-12873-0.1g |
2-amino-4,5-dimethyl-1-(4-methylphenyl)-1H-pyrrole-3-carbonitrile |
72578-53-1 | 0.1g |
$66.0 | 2023-02-09 | ||
| Enamine | EN300-12873-0.25g |
2-amino-4,5-dimethyl-1-(4-methylphenyl)-1H-pyrrole-3-carbonitrile |
72578-53-1 | 0.25g |
$92.0 | 2023-02-09 | ||
| Enamine | EN300-12873-0.5g |
2-amino-4,5-dimethyl-1-(4-methylphenyl)-1H-pyrrole-3-carbonitrile |
72578-53-1 | 0.5g |
$175.0 | 2023-02-09 | ||
| Enamine | EN300-12873-1.0g |
2-amino-4,5-dimethyl-1-(4-methylphenyl)-1H-pyrrole-3-carbonitrile |
72578-53-1 | 1.0g |
$256.0 | 2023-02-09 | ||
| Enamine | EN300-12873-2.5g |
2-amino-4,5-dimethyl-1-(4-methylphenyl)-1H-pyrrole-3-carbonitrile |
72578-53-1 | 2.5g |
$503.0 | 2023-02-09 | ||
| Enamine | EN300-12873-5.0g |
2-amino-4,5-dimethyl-1-(4-methylphenyl)-1H-pyrrole-3-carbonitrile |
72578-53-1 | 5.0g |
$743.0 | 2023-02-09 | ||
| Enamine | EN300-12873-10.0g |
2-amino-4,5-dimethyl-1-(4-methylphenyl)-1H-pyrrole-3-carbonitrile |
72578-53-1 | 10.0g |
$1101.0 | 2023-02-09 | ||
| Enamine | EN300-12873-50mg |
2-amino-4,5-dimethyl-1-(4-methylphenyl)-1H-pyrrole-3-carbonitrile |
72578-53-1 | 50mg |
$42.0 | 2023-10-01 | ||
| Enamine | EN300-12873-100mg |
2-amino-4,5-dimethyl-1-(4-methylphenyl)-1H-pyrrole-3-carbonitrile |
72578-53-1 | 100mg |
$66.0 | 2023-10-01 |
2-amino-4,5-dimethyl-1-(4-methylphenyl)-1H-pyrrole-3-carbonitrile Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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